Cas no 2877762-00-8 (N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide
• CAS No: 2877762-00-8
• MF: C₁₇H₁₉FN₄O₂
• MW: 330.356766939163
• CID: 5330834
• PubChem ID: 165434143
• Update Time: 2025-10-24

N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F6803-5117
• AKOS040880059
• 2877762-00-8
• N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide
• N-(4-Fluorophenyl)-3-[(2-pyrazinyloxy)methyl]-1-pyrrolidineacetamide

• Inchi： 1S/C17H19FN4O2/c18-14-1-3-15(4-2-14)21-16(23)11-22-8-5-13(10-22)12-24-17-9-19-6-7-20-17/h1-4,6-7,9,13H,5,8,10-12H2,(H,21,23)
• InChI Key： KAGCWBBTNCIFGX-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)CCC(COC2=NC=CN=C2)C1

Computed Properties

• Exact Mass: 330.14920402g/mol
• Monoisotopic Mass: 330.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.5±50.0 °C(Predicted)
• pka: 13.20±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide

Comprehensive Overview of N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide (CAS No. 2877762-00-8)

N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide, identified by its CAS number 2877762-00-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a fluorophenyl group, a pyrrolidine ring, and a pyrazine moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its intricate design allows for potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are increasingly exploring compounds like N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide due to their potential in addressing unmet medical needs. The incorporation of a fluorine atom enhances metabolic stability and bioavailability, while the pyrazine and pyrrolidine components contribute to its binding affinity and selectivity. These attributes align with current trends in AI-driven drug design and computational chemistry, where predictive modeling accelerates the identification of promising candidates.

The synthesis of CAS 2877762-00-8 involves multi-step organic reactions, including amide coupling and etherification, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its structure and ensure compliance with regulatory standards. This rigorous process underscores the compound's relevance in high-throughput screening and lead optimization workflows, which are pivotal in modern drug development pipelines.

From a commercial perspective, N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide is often sought after by contract research organizations (CROs) and pharmaceutical companies focusing on central nervous system (CNS) disorders and inflammatory diseases. Its structural motifs are reminiscent of known GPCR ligands and kinase inhibitors, sparking curiosity about its mechanism of action. Online searches frequently associate this compound with queries like "pyrazine derivatives in drug discovery" and "fluorophenyl acetamide applications," reflecting its niche yet growing prominence.

Environmental and safety considerations are also paramount when handling CAS 2877762-00-8. While it is not classified as hazardous, proper laboratory practices and personal protective equipment (PPE) are recommended during its use. The compound's stability under various conditions is a topic of interest, particularly for researchers investigating its formulation compatibility and long-term storage requirements.

In summary, N-(4-fluorophenyl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}acetamide represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its CAS number 2877762-00-8 serves as a gateway to a wealth of scientific literature and patent filings, highlighting its potential across diverse therapeutic areas. As the pharmaceutical industry continues to embrace innovative synthetic strategies and bioisosteric replacements, compounds like this will remain at the forefront of drug innovation.